![molecular formula C21H23N5O2 B6587164 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine CAS No. 1226449-73-5](/img/structure/B6587164.png)
1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine, also known as BMPT, is a synthetic organic compound of the piperazine class. It is a versatile and highly efficient building block for a variety of pharmaceuticals, agrochemicals, and other organic compounds. BMPT has been extensively studied in recent years due to its unique structure and properties. This compound is used as a key intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. BMPT has also been used as a catalyst in various reactions.
Scientific Research Applications
1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been extensively studied in recent years due to its unique properties and wide range of applications. This compound has been used as a catalyst in a variety of organic reactions, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has also been used as a key intermediate in the synthesis of a variety of heterocyclic compounds, such as piperazines and triazoles. In addition, 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been used in the synthesis of a number of novel compounds, such as quinolines, thiophenes, and oxazoles.
Mechanism of Action
The mechanism of action of 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine is not fully understood. However, it is believed that the compound acts as a catalyst in the condensation reaction between 4-methoxybenzaldehyde and 1-benzyl-4-methyl-1H-1,2,3-triazole-4-carbonyl chloride. This reaction is believed to occur via a nucleophilic attack of the 4-methoxybenzaldehyde on the 1-benzyl-4-methyl-1H-1,2,3-triazole-4-carbonyl chloride, followed by a dehydration step to yield the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine have not been extensively studied. However, it is believed that the compound may have some potential therapeutic applications. 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been shown to inhibit the growth of certain bacteria, and it has also been shown to have some anti-inflammatory properties. In addition, 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been shown to possess some antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine in laboratory experiments include its high efficiency, low cost, and ease of synthesis. 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine is also highly versatile, and can be used in a variety of organic reactions. However, there are some limitations to using 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine in laboratory experiments. The compound is sensitive to light and air, and must be stored in an inert atmosphere. In addition, the reaction conditions must be carefully controlled in order to ensure the desired product is obtained.
Future Directions
The future directions for 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine include further research into its potential therapeutic applications. In particular, further research is needed to investigate the compound’s potential as an anti-inflammatory and antioxidant agent. In addition, further research is needed to investigate the compound’s potential as a catalyst in the synthesis of a variety of heterocyclic compounds. Finally, further research is needed to investigate the compound’s potential as a key intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds.
Synthesis Methods
The synthesis of 1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine is carried out by a condensation reaction between 4-methoxybenzaldehyde and 1-benzyl-4-methyl-1H-1,2,3-triazole-4-carbonyl chloride. This reaction is conducted in the presence of a base, such as pyridine, and is followed by a dehydration step to yield the desired product. The reaction is typically carried out in an inert atmosphere, such as nitrogen, and is usually conducted at a temperature of around 120°C.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-[1-(4-methoxyphenyl)triazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2/c1-28-19-9-7-18(8-10-19)26-16-20(22-23-26)21(27)25-13-11-24(12-14-25)15-17-5-3-2-4-6-17/h2-10,16H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODJCAXPDADHLHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCN(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-4-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.